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Compound of Interest

Compound Name: Atrazine-13C3,15N3

Cat. No.: B12059230 Get Quote

Atrazine-13C3,15N3: A Technical Guide for
Researchers
This technical guide provides an in-depth overview of the isotopically labeled compound

Atrazine-13C3,15N3, designed for researchers, scientists, and professionals in drug

development and environmental analysis. This document details its chemical identifiers,

summarizes its application in experimental protocols, and visualizes a key biological pathway

related to its mode of action.

Core Chemical Data
Atrazine-13C3,15N3 is a stable isotope-labeled version of the widely used herbicide, atrazine.

The incorporation of three carbon-13 (¹³C) and three nitrogen-15 (¹⁵N) isotopes makes it an

ideal internal standard for quantitative analysis by mass spectrometry-based methods, such as

liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass

spectrometry (GC-MS). Its use allows for accurate quantification by correcting for matrix effects

and variations in sample preparation and instrument response.

Chemical Identifiers and Properties
A specific CAS Registry Number for the dual-labeled Atrazine-13C3,15N3 is not readily

available in public databases. However, the CAS numbers for the unlabeled compound and its

single-isotope labeled analogues are provided below for reference.
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Identifier Value

Synonyms
2-Chloro-4-ethylamino-6-isopropylamino-1,3,5-

triazine-(triazyl-13C3,15N3)

Empirical Formula ¹³C₃C₅H₁₄ClN¹⁵N₃N₂

Molecular Weight 221.64 g/mol

SMILES String
CCN[13C]1=[15N]--INVALID-LINK--=[15N]--

INVALID-LINK--=[15N]1

InChI

1S/C8H14ClN5/c1-4-10-7-12-6(9)13-8(14-7)11-

5(2)3/h5H,4H2,1-3H3,

(H2,10,11,12,13,14)/i6+1,7+1,8+1,12+1,13+1,1

4+1

InChIKey MXWJVTOOROXGIU-ZNLDTMSVSA-N

CAS Number (Unlabeled) 1912-24-9

CAS Number (¹³C₃-labeled) 1443685-80-0

CAS Number (¹⁵N-labeled) 287476-17-9

Experimental Protocols
Isotopically labeled atrazine is frequently employed as an internal standard in isotope dilution

methods for the analysis of atrazine and its degradation products in environmental samples.

The following is a generalized experimental protocol based on common practices in the field.

Determination of Atrazine in Water by Isotope Dilution
LC-MS/MS
1. Objective: To accurately quantify the concentration of atrazine and its primary metabolites in

water samples.

2. Reagents and Materials:

Atrazine-13C3,15N3 (Internal Standard)
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Reference standards of atrazine and its metabolites

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid

Ammonium acetate

Ultrapure water

Solid-phase extraction (SPE) cartridges (e.g., C18)

3. Sample Preparation:

Collect water samples in clean, amber glass bottles.

Fortify a known volume of the water sample (e.g., 100 mL) with a precise amount of

Atrazine-13C3,15N3 solution to a final concentration of, for example, 50 ng/L.

Condition the SPE cartridge with methanol followed by ultrapure water.

Load the fortified water sample onto the SPE cartridge.

Wash the cartridge with a weak organic solvent solution to remove interferences.

Elute the analytes and the internal standard from the cartridge with a suitable organic

solvent, such as acetonitrile or methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a small

volume of the initial mobile phase.

4. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).
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Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping

up to a high percentage of mobile phase B to elute the analytes.

Flow Rate: 0.2-0.4 mL/min.

Injection Volume: 5-10 µL.

Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Acquisition Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for both

the native atrazine and the Atrazine-13C3,15N3 internal standard to ensure accurate

identification and quantification.

5. Quantification: The concentration of native atrazine is calculated by comparing the peak area

ratio of the native analyte to its corresponding labeled internal standard against a calibration

curve prepared with known concentrations of the native standard and a constant concentration

of the internal standard.

Signaling Pathway Visualization
Atrazine's primary mode of action as an herbicide is the inhibition of photosynthesis in

susceptible plants. It targets the D1 protein in Photosystem II (PSII) of the photosynthetic

electron transport chain. The following diagram illustrates this inhibitory action.
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Atrazine's inhibition of electron transport in Photosystem II.

The diagram above illustrates how atrazine binds to the D1 protein of Photosystem II, thereby

blocking the transfer of electrons to plastoquinone B (QB). This interruption of the electron

transport chain halts the production of ATP and NADPH, which are essential for carbon fixation,

ultimately leading to the death of the susceptible plant.

To cite this document: BenchChem. [Atrazine-13C3,15N3 CAS number and chemical
identifiers.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12059230#atrazine-13c3-15n3-cas-number-and-
chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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